ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate

Specification

• CAS No.: 1017663-29-4
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol
• IUPAC Name: ethyl 4-[3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanoylamino]benzoate
• Standard InChI: InChI=1S/C20H20N2O3S2/c1-3-25-20(24)14-6-8-15(9-7-14)22-18(23)11-10-17-19(21-13(2)27-17)16-5-4-12-26-16/h4-9,12H,3,10-11H2,1-2H3,(H,22,23)
• Standard InChI Key: WJMXMVJIKDARIF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=C(N=C(S2)C)C3=CC=CS3
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=C(N=C(S2)C)C3=CC=CS3

Introduction

Ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate is a complex organic compound with a molecular formula of C20H20N2O3S2 and a molecular weight of 400.5 g/mol. This compound belongs to a class of molecules that incorporate both thiazole and thiophene rings, which are known for their diverse biological activities and applications in pharmaceutical chemistry.

Synthesis and Preparation

The synthesis of ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate typically involves multi-step reactions starting from appropriate precursors. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require the use of thiazole and thiophene derivatives as starting materials, followed by condensation and amidation reactions.

Biological Activity and Applications

Compounds containing thiazole and thiophene rings have been explored for their antimicrobial, antiviral, and anticancer properties. Although specific biological activity data for ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate is limited, related compounds have shown promising results in these areas. Further research is needed to fully explore its potential applications.